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Abstract
This application note describes a robust and sensitive liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantification of Voxtalisib in plasma. Voxtalisib is a

dual inhibitor of phosphoinositide 3-kinase (PI3K) and the mechanistic target of rapamycin

(mTOR), currently under investigation for the treatment of various cancers.[1][2] The method

utilizes a simple protein precipitation for sample preparation and offers high sensitivity with a

lower limit of quantification of 1 ng/mL. This method is suitable for pharmacokinetic studies and

therapeutic drug monitoring.

Introduction
Voxtalisib (also known as XL765 or SAR245409) is a potent small molecule inhibitor targeting

the PI3K/mTOR signaling pathway, which is frequently dysregulated in human cancers.[3][4]

The PI3K/AKT/mTOR pathway plays a crucial role in cell proliferation, growth, and survival.[4]

[5] By inhibiting both PI3K and mTOR, Voxtalisib effectively blocks this signaling cascade,

leading to anticancer effects.[3] Accurate and reliable quantification of Voxtalisib in biological

matrices is essential for pharmacokinetic assessments and to ensure optimal dosing in clinical

trials.[6] This document provides a detailed protocol for the analysis of Voxtalisib in plasma

using a UPLC-MS/MS system.[7][8]
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Voxtalisib exerts its therapeutic effect by inhibiting the PI3K/AKT/mTOR signaling pathway.

The diagram below illustrates the key components of this pathway and the points of inhibition

by Voxtalisib.
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Caption: PI3K/mTOR signaling pathway and Voxtalisib's points of inhibition.

Experimental Workflow
The analytical workflow for the quantification of Voxtalisib in plasma is outlined below.
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Plasma Sample (100 µL)

Add Internal Standard (10 µL)

Protein Precipitation
(300 µL Acetonitrile)

Vortex (2 min)
Centrifuge (13,000 x g, 10 min, 4°C)

Transfer Supernatant (100 µL)

UPLC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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